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Compound of Interest

Compound Name: CK1-IN-3

Cat. No.: B10812554 Get Quote

An In-Depth Technical Guide to CK1-IN-3: A Casein Kinase 1 Delta Inhibitor For Researchers,

Scientists, and Drug Development Professionals

Abstract
Casein Kinase 1 Delta (CK1δ) is a serine/threonine kinase implicated in a multitude of cellular

processes, including signal transduction pathways critical to cancer biology and

neurodegenerative diseases. Its role in pathways such as Wnt, p53, and Hedgehog makes it a

compelling target for therapeutic intervention. This document provides a comprehensive

technical overview of CK1-IN-3, a small molecule inhibitor of CK1δ. This guide details its

biochemical properties, mechanism of action, relevant experimental protocols, and the

signaling pathways it modulates.

Introduction to Casein Kinase 1 Delta (CK1δ)
The Casein Kinase 1 (CK1) family of protein kinases are ubiquitously expressed and involved

in diverse cellular processes. The CK1δ isoform, in particular, plays a crucial role in several

signaling cascades that are frequently dysregulated in human diseases. CK1δ has been shown

to be a key regulator of the Wnt/β-catenin, p53, and Hedgehog signaling pathways, all of which

are fundamental to cell proliferation, differentiation, and survival. Aberrant CK1δ activity has

been linked to various cancers and neurodegenerative disorders, making it an attractive target

for the development of small molecule inhibitors.

CK1-IN-3: A Potent CK1δ Inhibitor
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CK1-IN-3 is a small molecule inhibitor identified as a potent antagonist of Casein Kinase 1

Delta.

Chemical and Physical Properties
Property Value Reference

IUPAC Name
N-(1,3-benzothiazol-2-yl)-2-(4-

methoxyphenyl)acetamide

Molecular Formula C₁₇H₁₆N₂O₃S

Molecular Weight 328.39 g/mol

**CAS Number

To cite this document: BenchChem. [CK1-IN-3 casein kinase 1 delta inhibitor]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10812554#ck1-in-
3-casein-kinase-1-delta-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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